Cas no 2228340-65-4 (tert-butyl N-methyl-N-(2-methyl-1-oxobutan-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(2-methyl-1-oxobutan-2-yl)carbamate
• CAS No: 2228340-65-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5975275
• PubChem ID: 86714538
• Update Time: 2025-05-20

tert-butyl N-methyl-N-(2-methyl-1-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(2-methyl-1-oxobutan-2-yl)carbamate
• SCHEMBL13857884
• LSDSOLIMAHNIQI-UHFFFAOYSA-N
• 2228340-65-4
• EN300-1876210
• tert-butyl methyl(2-ethyl-1-oxopropan-2-yl)carbamate

• Inchi： 1S/C11H21NO3/c1-7-11(5,8-13)12(6)9(14)15-10(2,3)4/h8H,7H2,1-6H3
• InChI Key： LSDSOLIMAHNIQI-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-(2-methyl-1-oxobutan-2-yl)carbamate

tert-butyl N-methyl-N-(2-methyl-1-oxobutan-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-methyl-N-(2-methyl-1-oxobutan-2-yl)carbamate, identified by the CAS number 2228340-65-4, is a significant chemical entity with diverse applications in various fields. This compound belongs to the class of carbamates, which are widely used in agriculture, pharmaceuticals, and industrial settings due to their versatile properties. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which contributes to its stability and reactivity.

Recent studies have highlighted the potential of tert-butyl N-methyl-N-(2-methyl-1-oxobutan-2-yl)carbamate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers, where its unique reactivity and thermal stability play a crucial role. Additionally, this compound has shown promise in the formulation of eco-friendly coatings and adhesives, aligning with the growing demand for sustainable chemical solutions.

In the pharmaceutical industry, tert-butyl N-methyl-N-(2-methyl-1-oxobutan-2-yl)carbamate has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) has been leveraged to enhance drug solubility and bioavailability. Recent clinical trials have demonstrated its efficacy in improving the pharmacokinetic profiles of several therapeutic agents, making it a valuable tool in modern drug development.

The synthesis of tert-butyl N-methyl-N-(2-methyl-1-oxobutan-2-yl)carbamate involves a multi-step process that combines traditional organic chemistry techniques with cutting-edge catalytic methods. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product purity. This approach not only enhances the efficiency of production but also minimizes environmental impact, making it an attractive option for large-scale manufacturing.

In terms of physical properties, tert-butyl N-methyl-N-(2-methyl-1 oxobutan 2 yl)carbamate exhibits a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it highly versatile for various chemical processes. The compound's stability under ambient conditions further adds to its appeal for industrial applications.

The application of CAS No. 2228340 65 4 compounds extends into agricultural chemistry, where they are used as intermediates in the production of pesticides and herbicides. Recent advancements in green chemistry have led to the development of more efficient synthesis pathways for these compounds, reducing their environmental footprint while maintaining their effectiveness.

In conclusion, tert-butyl N-methyl-N-(2 methyl 1 oxobutan 2 yl)carbamate, with its unique chemical properties and wide-ranging applications, continues to be a focal point in both academic research and industrial innovation. As new technologies emerge and sustainability becomes a priority, this compound is poised to play an even more critical role in shaping the future of chemical sciences.